Cas no 1554617-13-8 (6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one)

• Product Name: 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one
• CAS No: 1554617-13-8
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 4823329
• Update Time: 2025-05-20

6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one

• Inchi： 1S/C11H11FN2O/c12-7-1-2-8-9(5-7)14-10(15)11(8)3-4-13-6-11/h1-2,5,13H,3-4,6H2,(H,14,15)
• InChI Key： MILYDUVTTCCNHG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C12CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 296
• XLogP3: 0.4
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one

Introduction to 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one (CAS No. 1554617-13-8)

6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1554617-13-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring a fluorine substituent, combines the rigidity of an indoline ring system with the flexibility of a pyrrolidine moiety, making it a promising scaffold for drug discovery and development.

The unique architectural features of 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one contribute to its potential as a bioactive molecule. The spirocyclic core enhances metabolic stability while the fluorine atom at the 6-position introduces lipophilicity and electronic modulation, which are critical factors in optimizing pharmacokinetic properties. Such characteristics have positioned this compound as a candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their enhanced binding affinity and improved pharmacological profiles. Studies have demonstrated that fluorine substitution can significantly alter the electronic and steric properties of molecules, leading to more potent and selective interactions with biological targets. The incorporation of fluorine into spiro[indoline-pyrrolidine] derivatives has been particularly noted for its ability to enhance receptor binding and prolong drug residence time.

One of the most compelling aspects of 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one is its potential application in modulating enzyme activity. The indoline and pyrrolidine rings provide a rich scaffold for hydrogen bonding interactions with active sites in enzymes such as kinases and phosphodiesterases. The presence of the fluorine atom further fine-tunes these interactions, offering a dual mechanism of action that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding affinities and pharmacokinetic profiles of novel compounds with greater accuracy. 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one has been subjected to virtual screening and molecular docking studies, which have revealed its potential as an inhibitor of several key enzymes implicated in inflammatory and metabolic diseases. These computational findings have guided experimental efforts aimed at optimizing its biological activity.

The synthesis of 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage between the indoline and pyrrolidine units requires careful control during synthesis to ensure high yield and purity. Advances in transition metal-catalyzed reactions have provided new methodologies for constructing complex heterocycles like this one, enabling more efficient access to structurally diverse libraries for screening purposes.

Biological evaluation of 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one has shown promising results in preclinical models. Initial studies indicate that this compound exhibits inhibitory activity against certain kinases, with selectivity profiles that may make it suitable for treating cancers or inflammatory disorders. The fluorine substituent appears to play a crucial role in mediating these effects by enhancing binding interactions within the active site of target enzymes.

The development of novel pharmaceutical agents often involves iterative optimization cycles where structural modifications are made based on biological feedback. 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one serves as an excellent starting point for such endeavors due to its well-defined scaffold and tunable properties. Future research will likely focus on modifying substituents at various positions within the molecule to improve potency, selectivity, and pharmacokinetic characteristics.

The impact of fluorine-containing compounds on modern medicine cannot be overstated. From antiviral agents to anticancer drugs, fluorinated molecules have revolutionized therapeutic approaches by improving drug efficacy and reducing side effects. 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one represents another example of how strategic incorporation of fluorine can enhance the medicinal chemistry properties of heterocyclic scaffolds.

As our understanding of biological pathways continues to expand, so does the demand for innovative chemical tools to probe these systems. 6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one stands out as a versatile molecule with applications spanning multiple therapeutic areas. Its unique structure provides a rich foundation for further exploration into structure-function relationships in drug design.

In conclusion,6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one (CAS No. 1554617-13-8) is a promising compound with significant potential in pharmaceutical research. Its combination of structural complexity and functional diversity makes it an attractive candidate for further development into novel therapeutic agents. As research in this field progresses,spiro[indoline-pyrrolidine] derivatives like this one will continue to play a vital role in advancing drug discovery efforts worldwide.